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Compound of Interest

Compound Name: Musk ketone

Cat. No.: B1676872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the bioactivity of the synthetic fragrance

ingredient, musk ketone, and its primary amino-metabolites. The information is compiled from

various scientific studies to assist researchers in understanding their potential biological effects.

This document summarizes key quantitative data, outlines experimental methodologies, and

visualizes relevant biological pathways.

Executive Summary
Musk ketone, a common component in many consumer products, undergoes metabolic

reduction to form amino-metabolites. While musk ketone itself exhibits certain biological

activities, including weak estrogenicity and cytotoxicity at micromolar concentrations, its

primary amino-metabolite, 2-amino musk ketone, appears to have a different bioactivity

profile. Notably, the estrogenic activity of musk ketone is lost upon its reduction to 2-amino

musk ketone. Data on the comparative cytotoxicity and other endocrine-disrupting effects of

the amino-metabolites are limited. Musk ketone has been shown to influence cellular signaling

pathways, including the PI3K/Akt pathway and the downregulation of SORBS2, though the

impact of its metabolites on these pathways remains to be elucidated.
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Directly comparative IC50 values for musk ketone and its amino-metabolites from a single

study are not readily available in the reviewed literature. The following table presents the

available cytotoxicity data for musk ketone.

Compound Cell Line Assay IC50 (µM) Reference

Musk Ketone
AGS (gastric

cancer)
CCK-8 4.2 [1][2]

Musk Ketone
HGC-27 (gastric

cancer)
CCK-8 10.06 [1][2]

2-Amino Musk

Ketone
- - Not Available -

5-Amino Musk

Ketone
- - Not Available -

Table 2: Comparative Endocrine Activity Data
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Compound Bioactivity Assay Result Reference

Musk Ketone
Estrogenic

Activity

E-screen (MCF-7

cells)

Weakly

estrogenic

2-Amino Musk

Ketone

Estrogenic

Activity

E-screen (MCF-7

cells)

Not

estrogenically

active

Musk Ketone
Androgen

Receptor Binding
- Not Available -

2-Amino Musk

Ketone

Androgen

Receptor Binding
- Not Available -

5-Amino Musk

Ketone

Androgen

Receptor Binding
- Not Available -

Musk Ketone
Aromatase

Inhibition
- Not Available -

2-Amino Musk

Ketone

Aromatase

Inhibition
- Not Available -

5-Amino Musk

Ketone

Aromatase

Inhibition
- Not Available -

Table 3: Comparative Genotoxicity Data
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Compound Assay
Cell
Line/Organism

Result Reference

Musk Ketone

In vitro

Micronucleus

Test

Chinese Hamster

Ovary (CHO)

cells

Negative [3]

Musk Ketone

In vivo

Micronucleus

Test

Mouse Negative

Musk Ketone Ames Test S. typhimurium Negative

Musk Ketone

Co-mutagenicity

with

Benzo(a)pyrene

Human Hep G2

cells

Enhances

mutagenicity
[4]

2-Amino Musk

Ketone
- - Not Available -

5-Amino Musk

Ketone
- - Not Available -

Experimental Protocols
Estrogenic Activity: E-screen Assay

Cell Line: Human breast cancer cell line MCF-7.

Methodology: Cells are washed to remove residual estrogens and then seeded in 24-well

plates in estrogen-free medium. After 24 hours, the medium is replaced with experimental

medium containing a range of concentrations of the test compounds (musk ketone and its

amino-metabolites) or 17β-estradiol as a positive control. Cells are incubated for 6 days,

after which the cells are harvested and the cell proliferation is quantified using a suitable

method, such as the sulforhodamine B (SRB) assay. An increase in cell proliferation

compared to the negative control indicates estrogenic activity.

Cytotoxicity: Lactate Dehydrogenase (LDH) Assay
Cell Line: Human hepatoma cell line HepG2.
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Methodology: Cells are seeded in 96-well plates and allowed to attach overnight. The cells

are then treated with various concentrations of the test compounds for a specified period

(e.g., 24, 48, or 72 hours). At the end of the exposure period, the culture supernatant is

collected. The amount of LDH released from damaged cells into the supernatant is

measured using a commercially available LDH cytotoxicity assay kit. The assay involves an

enzymatic reaction that results in a color change, which is quantified by measuring the

absorbance at a specific wavelength (e.g., 490 nm). The percentage of cytotoxicity is

calculated relative to a positive control (cells lysed to achieve maximum LDH release) and a

negative control (untreated cells).

Genotoxicity: In Vitro Micronucleus Test
Cell Line: Chinese Hamster Ovary (CHO) cells.

Methodology: CHO cells are cultured in appropriate medium and treated with various

concentrations of the test compound, with and without metabolic activation (S9 mix), for a

short period (e.g., 3-6 hours). Following the treatment, the cells are washed and cultured in

fresh medium containing cytochalasin B to block cytokinesis, resulting in binucleated cells.

After an appropriate incubation period (e.g., 24-28 hours), the cells are harvested, fixed, and

stained with a DNA-specific dye (e.g., Giemsa or a fluorescent dye). The frequency of

micronuclei in binucleated cells is then scored under a microscope. A significant, dose-

dependent increase in the frequency of micronucleated cells indicates genotoxic potential.

Signaling Pathways and Experimental Workflows
Musk Ketone Metabolism
The primary metabolic pathway for musk ketone in biological systems is the reduction of one

of its nitro groups to an amino group, forming amino-musk ketone metabolites.

Musk Ketone
Amino-Metabolites

(e.g., 2-Amino Musk Ketone,
5-Amino Musk Ketone)

Nitroreduction

Click to download full resolution via product page

Caption: Metabolic conversion of musk ketone to its amino-metabolites.
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Musk Ketone's Effect on the PI3K/Akt Signaling Pathway
In the context of cerebral ischemia, musk ketone has been shown to activate the PI3K/Akt

signaling pathway, which is involved in cell survival and proliferation.[4] The effect of its amino-

metabolites on this pathway has not been reported.
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Caption: Activation of the PI3K/Akt pathway by musk ketone.

Musk Ketone's Regulation of SORBS2 in Gastric Cancer
Cells
Studies in gastric cancer cells have indicated that musk ketone can downregulate the

expression of Sorbin and SH3 Domain Containing 2 (SORBS2), a protein involved in

cytoskeletal organization and signal transduction.[1][2] This downregulation is associated with

the anti-proliferative effects of musk ketone in these cells.[1][2] The impact of amino-

metabolites on SORBS2 expression is unknown.
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Caption: Downregulation of SORBS2 by musk ketone in cancer cells.

Experimental Workflow for Comparative Bioactivity
Assessment
A general workflow for a comparative study of musk ketone and its amino-metabolites is

outlined below.
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Data Analysis & Comparison
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Caption: A generalized workflow for comparative bioactivity studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-metabolites-bioactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1676872#comparative-study-of-musk-ketone-and-its-amino-metabolites-bioactivity
https://www.benchchem.com/product/b1676872#comparative-study-of-musk-ketone-and-its-amino-metabolites-bioactivity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676872?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

